4-isopropoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide

• IUPAC Name: 4-propan-2-yloxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C17H18N4O2S/c1-12(2)23-15-7-5-13(6-8-15)17(22)18-10-14-11-21(20-19-14)16-4-3-9-24-16/h3-9,11-12H,10H2,1-2H3,(H,18,22)
• InChI Key: NZDKXFNTCYDGLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC2=CN(N=N2)C3=CC=CS3
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

4-isopropoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide is a chemical compound with potential applications in scientific research. This compound is a member of the triazole family of compounds, which have been extensively studied for their biological activities. The synthesis, mechanism of action, and physiological effects of this compound will be discussed in

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Research in the field of heterocyclic chemistry often explores the synthesis and biological activities of compounds containing thiophene and triazole rings, similar to the structure . These studies contribute to the development of novel compounds with potential applications in medicine and agriculture. For example, the synthesis of thiophenylhydrazonoacetates and their reactivity towards a variety of nitrogen nucleophiles has been investigated, leading to the creation of derivatives with potential pharmacological properties (Mohareb et al., 2004).

Antimicrobial Activities

The antimicrobial properties of new chemical derivatives, including those with 1,2,4-triazole moieties, have been a significant area of research. Compounds synthesized from various ester ethoxycarbonylhydrazones and primary amines have shown promising antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Anti-inflammatory Research

The synthesis of molecules based on thiophene and benzothiophene structures for potential anti-inflammatory applications indicates the interest in exploring how these compounds can be used in medical research. The structurally related molecules have been synthesized as part of research programs targeting novel anti-inflammatory agents, suggesting that compounds with similar structures could have potential applications in this area (Moloney, 2001).

Corrosion Inhibition

Compounds with benzimidazole derivatives have been studied for their corrosion inhibition performance, highlighting the application of heterocyclic compounds in industrial settings. These studies involve exploring the effectiveness of these inhibitors in protecting metals against corrosion, indicating potential applications in materials science and engineering (Yadav et al., 2013).